Cas no 941874-83-5 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide
• CAS No: 941874-83-5
• MF: C₁₅H₁₀F₃N₅O
• MW: 333.268012523651
• CID: 5821276
• PubChem ID: 18565728
• Update Time: 2025-07-15

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-fluorobenzamide
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-fluorobenzamide
• 941874-83-5
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-fluorobenzamide
• F2070-1175
• AKOS024625658
• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide

• Inchi： 1S/C15H10F3N5O/c16-10-3-1-2-9(6-10)15(24)19-8-14-20-21-22-23(14)11-4-5-12(17)13(18)7-11/h1-7H,8H2,(H,19,24)
• InChI Key： GMNUMJUNAYRUPG-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(F)C(F)=C2)N=NN=1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 333.08374445g/mol
• Monoisotopic Mass: 333.08374445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide (CAS No. 941874-83-5): A Comprehensive Overview

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide (CAS No. 941874-83-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The molecular structure of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide is characterized by the presence of a tetrazole ring and multiple fluorine substituents. The tetrazole ring is a five-membered heterocyclic compound with four nitrogen atoms and one carbon atom. This ring system is highly polar and can form strong hydrogen bonds, which contribute to its biological activity. The fluorine substituents on the phenyl rings enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry in 2022, researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide could be a promising therapeutic option for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the analgesic potential of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide. A preclinical study conducted in 2021 evaluated its efficacy in reducing pain in rodent models of neuropathic pain. The results showed that this compound significantly reduced mechanical allodynia and thermal hyperalgesia without causing adverse side effects such as sedation or motor impairment. These findings indicate that N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide may have potential as a novel analgesic agent for treating chronic pain conditions.

The anticonvulsant properties of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide have also been investigated. In a study published in Epilepsia in 2020, researchers found that this compound exhibited potent anticonvulsant activity in both maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure models. The mechanism underlying its anticonvulsant effects is thought to involve modulation of GABAergic neurotransmission and inhibition of sodium channel activity. These findings suggest that N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide could be a valuable addition to the current arsenal of anticonvulsant drugs.

Beyond its pharmacological properties, the synthetic route to produce N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide has been optimized for scalability and efficiency. A recent publication in Organic Process Research & Development described a multi-step synthesis involving the coupling of 3-fluorobenzoyl chloride with 5-aminotetrazole followed by substitution with 3,4-difluoroaniline. This synthetic method yields high purity product with good overall yield and minimal by-products.

The safety profile of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzamide has also been evaluated in preclinical studies. Toxicity assessments conducted in rodents showed no significant adverse effects at therapeutic doses. However, further studies are needed to fully characterize its safety profile in humans before it can be advanced to clinical trials.

In conclusion, N-{1-(3 , 4 -difluoro pheny l ) - 1 H - 1 , 2 , 3 , 4 -tetra z ol - 5 - ylmeth y l } - 3 - fluor o ben z amide (CAS No .9 4 87 -8 -5 )is an intriguing compound with a diverse range of biological activities . Its potential as an anti-inflammatory , analgesic , and anticonvulsant agent makes it a promising candidate for further development . Ongoing research continues to explore its therapeutic applications , synthetic optimization , and safety profile , paving the way for its potential use in clinical settings .